Cas no 2060034-59-3 (2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride)

• Product Name: 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride
• CAS No: 2060034-59-3
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• MDL: MFCD30497664
• CID: 4635537
• PubChem ID: 126809365
• Update Time: 2025-10-12

2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(morpholin-4-yl)propanoic Acid Hydrochloride
• 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride

• MDL： MFCD30497664
• Inchi： 1S/C9H17NO3.ClH/c1-9(2,8(11)12)7-10-3-5-13-6-4-10;/h3-7H2,1-2H3,(H,11,12);1H
• InChI Key： SAEHJDOZNRWMBH-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C(C)(C)C(=O)O.Cl

Additional information on 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride

Introduction to 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride (CAS No. 2060034-59-3)

2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2060034-59-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This hydrochloride salt exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The compound’s molecular structure incorporates a branched alkyl chain, a morpholine moiety, and a carboxylic acid functional group, all of which contribute to its distinctive chemical properties and biological interactions.

The morpholin-4-yl substituent in the molecule is particularly noteworthy, as morpholine derivatives are widely recognized for their versatility in medicinal chemistry. Morpholine-based scaffolds have been extensively explored in the development of various therapeutic agents due to their ability to modulate biological pathways effectively. The presence of this group in 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride suggests that the compound may exhibit pharmacological activities relevant to inflammation, pain management, and potentially other therapeutic areas where morpholine derivatives are known to play a role.

The carboxylic acid hydrochloride form of the compound enhances its solubility in aqueous media, making it more suitable for formulation in pharmaceutical applications. This solubility profile is critical for drug development, as it facilitates administration via oral or parenteral routes. Additionally, the hydrochloride salt form often improves the stability and bioavailability of active pharmaceutical ingredients (APIs), which is a crucial consideration in the design of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of compounds like 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride with biological targets. These studies have highlighted the potential of this molecule as a lead compound for further derivatization and optimization. For instance, virtual screening techniques have identified that analogs of this compound may interact with enzymes involved in metabolic pathways relevant to neurological disorders.

In vitro studies have begun to explore the pharmacological profile of 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride, revealing promising results in preliminary assays. The compound has demonstrated moderate inhibitory activity against certain enzyme targets, suggesting its utility as a scaffold for developing novel inhibitors. Furthermore, its structural features make it amenable to modifications that could enhance its selectivity and potency. Such modifications are being investigated by research teams aiming to develop next-generation therapeutics with improved pharmacokinetic profiles.

The synthesis of 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore the expertise required to produce it at scale for research or commercial purposes.

The growing interest in 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride is reflected in the increasing number of patents and scientific publications dedicated to its exploration. Researchers are particularly keen on understanding how structural variations within this class of compounds can influence their biological activity. This has led to collaborative efforts between academic institutions and pharmaceutical companies to accelerate the discovery process.

Future directions in the study of 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride include investigating its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, exploring its role in combination therapies may yield insights into synergistic effects that could enhance therapeutic outcomes. As computational tools continue to evolve, so too will our ability to predict and validate the biological relevance of compounds like this one.

The regulatory landscape for novel compounds such as 2,2-dimethyl-3-(morpholin-4-yl)propanoic acid hydrochloride is also evolving, with greater emphasis on green chemistry principles and sustainable manufacturing practices. This aligns with broader industry trends aimed at reducing environmental impact while maintaining high standards of quality and safety. Companies developing this compound are increasingly adopting these principles to ensure compliance with regulatory requirements and to meet consumer expectations for environmentally responsible products.

In conclusion, 2,2-dimethyl-3-(morpholin-4-yiopropantoic acid hydrochloride (CAS No. 2060034 59 3) represents a promising candidate for further exploration in pharmaceutical research Its unique structural features combined with recent advances in drug discovery technologies position it as a valuable asset for researchers seeking new therapeutic solutions The ongoing investigation into this compound underscores its potential significance in addressing unmet medical needs and highlights the importance of continued innovation in medicinal chemistry